2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone]

• IUPAC Name: 5-[[(Z)-2-hydroxy-4-oxopent-2-en-3-yl]diazenyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O4/c1-4(14)7(5(2)15)13-12-6-3-10-9(17)11-8(6)16/h3,14H,1-2H3,(H2,10,11,16,17)/b7-4-,13-12?
• InChI Key: KUZFJFKKEYLMEF-DKQVWHOPSA-N
• Canonical SMILES: CC(=C(C(=O)C)N=NC1=CNC(=O)NC1=O)O
• Isomeric SMILES: C/C(=C(\C(=O)C)/N=NC1=CNC(=O)NC1=O)/O
• Molecular Formula: C9H10N4O4
• Molecular Weight: 238.20 g/mol

Description

2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.

Mechanism of Action

The mechanism of action of 2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] is not fully understood. However, it is believed to exert its anticancer effects by inducing apoptosis in cancer cells. It may also inhibit the activity of enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. In addition, this compound has been studied for its antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] in lab experiments is its potential use as an anticancer agent. It has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully understand how this compound exerts its anticancer effects.

Future Directions

There are several future directions for the research on 2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone]. One direction is to further investigate its mechanism of action. Understanding the mechanism of action can provide insights into how this compound exerts its anticancer effects and can lead to the development of more effective anticancer agents. Another direction is to study its potential use as an antibacterial and antifungal agent. In addition, further research is needed to explore its potential use in other research applications.

Synthesis Methods

2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] can be synthesized using different methods. One of the methods involves the reaction of 2,3-pentanedione with hydrazine hydrate to form 2,3-dihydropyrazine-2,3-dione. This compound is then reacted with acetylacetone to obtain 2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone].

Scientific Research Applications

2,3,4-pentanetrione 3-[(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)hydrazone] has been studied for its potential use in various research applications. One of the applications is in the field of medicine, where it has been investigated for its anticancer properties. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an antibacterial and antifungal agent.